Cas no 1806059-67-5 (2-Bromo-5-chloronicotinamide)

• Product Name: 2-Bromo-5-chloronicotinamide
• CAS No: 1806059-67-5
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 4675156
• Update Time: 2025-05-21

2-Bromo-5-chloronicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloronicotinamide
• FCH2496468
• AX8260679

• Inchi： 1S/C6H4BrClN2O/c7-5-4(6(9)11)1-3(8)2-10-5/h1-2H,(H2,9,11)
• InChI Key： IYZNZVXYPGPGRX-UHFFFAOYSA-N
• SMILES： BrC1C(C(N)=O)=CC(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Bromo-5-chloronicotinamide

2-Bromo-5-chloronicotinamide (CAS No. 1806059-67-5): A Comprehensive Overview

2-Bromo-5-chloronicotinamide, also known by its CAS number 1806059-67-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, and it features a bromine atom at the 2-position and a chlorine atom at the 5-position on the pyridine ring. The presence of these halogen substituents imparts unique chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-Bromo-5-chloronicotinamide typically involves multi-step reactions, often starting from nicotinic acid or its derivatives. The introduction of bromine and chlorine substituents requires careful control of reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled more efficient methods for preparing this compound, leveraging catalytic systems and green chemistry principles to minimize environmental impact.

One of the most notable applications of 2-Bromo-5-chloronicotinamide is in the field of pharmacology, where it serves as a valuable intermediate in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

In addition to its pharmacological applications, 2-Bromo-5-chloronicotinamide has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for sensing and catalysis. Recent research has highlighted its potential as a ligand in metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

The environmental impact of 2-Bromo-5-chloronicotinamide is another area of active research. Studies have been conducted to assess its biodegradation pathways and toxicity profiles. These investigations are crucial for ensuring that the compound can be safely used in industrial and pharmaceutical settings without posing risks to ecosystems or human health.

In conclusion, 2-Bromo-5-chloronicotinamide (CAS No. 1806059-67-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as an important molecule for future research and innovation.